Cas no 2174007-55-5 (rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans)

• Product Name: rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans
• CAS No: 2174007-55-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 6212552
• PubChem ID: 95241181
• Update Time: 2025-06-11

rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans
• (2S,3S)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide
• 2174007-55-5
• EN300-1448468
• EN300-28227838
• rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide
• 2209079-68-3

• Inchi： 1S/C13H15ClN2O2/c1-16-11(17)6-5-10(13(15)18)12(16)8-3-2-4-9(14)7-8/h2-4,7,10,12H,5-6H2,1H3,(H2,15,18)/t10-,12+/m0/s1
• InChI Key： ITGZEHUWAMNXEY-CMPLNLGQSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1[C@@H](C(N)=O)CCC(N1C)=O

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans

Professional Introduction to Rac-(2R,3R)-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, Trans (CAS No. 2174007-55-5)

Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2174007-55-5, belongs to a class of molecules that exhibit promising pharmacological properties. Its unique structural configuration, characterized by a piperidine core and specific substituents, makes it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) is meticulously designed to interact with biological targets in a precise manner. The presence of the 3-chlorophenyl group and the oxopiperidine moiety contributes to its distinctive pharmacophoric features. These features are critical for modulating biological pathways and have been the focus of numerous studies aimed at understanding their potential therapeutic applications.

In recent years, there has been a surge in research exploring the pharmacological properties of piperidine derivatives. Piperidines are known for their ability to enhance binding affinity and selectivity towards various biological targets, including enzymes and receptors. The specific configuration of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) has been engineered to optimize these interactions, making it a compelling subject for further investigation.

One of the most intriguing aspects of this compound is its potential role in the treatment of neurological disorders. The piperidine scaffold is frequently found in drugs that target central nervous system (CNS) receptors. Studies have shown that modifications in the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule. The trans configuration of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) may contribute to improved blood-brain barrier penetration, which is crucial for developing effective treatments for neurological conditions.

The synthesis of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) involves a series of complex chemical reactions that require precise control over reaction conditions. The stereochemistry of the molecule is particularly challenging to achieve due to the presence of multiple stereocenters. However, advancements in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is essential for its intended applications.

In vitro studies have begun to uncover the potential therapeutic benefits of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans). Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. The interaction between the 3-chlorophenyl group and the piperidine core appears to be key in modulating these biological pathways. Further studies are needed to fully elucidate its mechanism of action and potential side effects.

The compound's structural features also make it a suitable candidate for development as an intermediate in more complex drug molecules. By serving as a building block, Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) could be incorporated into larger structures designed to enhance specific pharmacological properties. This approach has been successful in other areas of drug development and may offer new opportunities for therapeutic innovation.

The safety profile of Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) is still under investigation. However, preliminary data suggest that it exhibits low toxicity at tested doses. This is an encouraging finding that could pave the way for its use in clinical trials and eventual therapeutic applications. Further toxicological studies are necessary to confirm these findings and ensure its safety for human use.

The future prospects for Rac-(2R,3R-2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, trans) are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, it may emerge as a key compound in the development of novel treatments for various diseases. The ongoing studies will provide valuable data to guide future clinical trials and commercialization efforts.